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Compound of Interest

Compound Name: Cesium-138

Cat. No.: B1237778

Notice of Clarification: The isotope Cesium-138 is not utilized for industrial process analysis
due to its extremely short half-life of approximately 32.2 to 33.4 minutes, which makes it
unsuitable for applications requiring a stable, long-term radiation source.[1][2][3][4][5] The
industry standard for these applications is Cesium-137 (Cs-137), which has a half-life of about
30 years.[4][6][7] This document pertains exclusively to the applications and protocols for
Cesium-137.

Introduction

Cesium-137 is a radioactive isotope produced through nuclear fission.[6][8] It is a highly
effective gamma-ray emitter, which, combined with its long half-life, makes it an invaluable tool
for non-invasive analysis in a wide range of industrial processes.[9] Industrial gauges equipped
with Cs-137 sources are used for the real-time, continuous measurement of density, level,
thickness, and flow, providing critical data for process control and quality assurance without
direct contact with the process material.[8][10][11] These radiometric or nucleonic
measurement systems are particularly advantageous in environments with extreme
temperatures, high pressures, or with corrosive and abrasive materials.[10]

Principle of Operation

The fundamental principle behind Cs-137 gauges is the attenuation of gamma radiation. A
sealed Cs-137 source is placed on one side of a pipe or vessel, and a detector is placed on the
opposite side.[10] The source emits a constant stream of gamma photons. As these photons
pass through the process material, they are absorbed or scattered (an effect known as
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Compton scattering).[12][13] The amount of radiation that reaches the detector is inversely
proportional to the density of the material in the beam's path.[13] By calibrating the system with
materials of known density, the detector's signal can be precisely correlated to the process
variable being measured.[14]

Key Applications and Data

Cs-137 based gauges are integral to process control in numerous industries, including mining,
petrochemicals, civil construction, and manufacturing.[11][13]

Density Measurement

In processes such as dredging, mining, and wastewater treatment, Cs-137 gauges provide
continuous density measurements of slurries and liquids in pipes. This allows for precise
control over material concentration and process efficiency.[15]

o ] ) Typical Density Measurement
Application Pipe Diameter (mm) L
Range (g/cm?) Precision

Mineral Slurry

300 11-1.8 + 0.002 g/cm3
Transport
Dredging Operations 500 1.0-15 + 0.005 g/cm?3
Flue Gas
Desulfurization (Lime 100 1.05-1.25 +0.001 g/cm?3
Milk)

Level Measurement

These gauges can monitor the fill level of liquids or solids in tanks, hoppers, and reactors, even
through thick vessel walls.[11] This is critical for inventory management, process control, and
preventing overflows or process interruptions.
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Level Detection

Vessel Type Wall Material Wall Thickness (mm)

Range (m)
Steel Reactor Carbon Steel 50 0.1-10
Storage Hopper Concrete 200 05-25
Coke Drum Steel Alloy 75 1-30

Thickness Gauging

In the production of materials like metal sheets or paper, Cs-137 gauges are used to ensure
uniform thickness.[8] The gauge measures the mass per unit area, which is then converted to a
thickness reading.

Typical Thickness

Material Measurement Speed  Precision
Range

Rolled Steel Sheet 0.5-10 mm 100 Hz + 0.5%

Paper/Cardboard 50 - 500 g/m? 50 Hz + 1 g/mz

Plastic Film 0.01-1mm 120 Hz +0.001 mm

Experimental Protocols
Protocol for Installation of a Fixed Density Gauge

Objective: To correctly and safely install a Cs-137 density gauge on a process pipe for
continuous measurement.

Disclaimer: Installation, commissioning, and removal of nuclear gauges must be performed by
personnel with specific licenses and training, in accordance with all local and national
regulations.[16][17]

Materials:

e Cs-137 source head (e.g., Thermo Fisher Scientific DensityPRO, Endress+Hauser
Gammapilot)
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 Scintillation detector housing
¢ Mounting hardware (chains, bolts, brackets)
e Hand tools
o Radiation survey meter
» Personal dosimeters (e.g., film badge or TLD)
Procedure:
e Pre-Installation Checks:
o Ensure all personnel have the required licenses and are wearing personal dosimeters.[18]

o Verify the source is in the "safe" or shielded position and the shutter mechanism is locked.
[19]

o Conduct a radiation survey of the source housing to confirm shielding integrity. The dose
rate should not exceed regulatory limits (e.g., 7.5 pSv/h at the nearest accessible point).
[18]

e Mounting the Gauge:

o Position the source and detector housings on opposite sides of the pipe. For slurries,
mount on a vertical pipe section to ensure a representative cross-section is measured.[17]

o For horizontal pipes, position the beam path at a 30- to 45-degree angle from the vertical
to average density variations.[17]

o Securely fasten the housings using the provided mounting hardware. Ensure the source
identification tag is visible.[17]

e Alignment:

o Align the beam path (centerline of the source) as closely as possible with the centerline of
the detector. Misalignment can affect calibration and measurement accuracy.[17]
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» Commissioning (Performed by specifically licensed personnel):
o Unlock and open the source shutter.

o Conduct a comprehensive radiation survey of the surrounding area to establish controlled
zones and ensure dose rates are within safe limits.

o Calibration:

o Fill the pipe with a process material of a known low density (e.g., water) and record the

detector reading.

o Fill the pipe with a process material of a known high density and record the detector

reading.

o Use these two points to establish the calibration curve in the gauge's software, correlating
detector counts to material density.

Visualizations
Principle of Radiometric Density Measurement
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Caption: Workflow of a Cs-137 density gauge system.

Installation Safety Workflow
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Caption: Key safety and procedural steps for gauge installation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1237778#use-of-cesium-138-in-industrial-process-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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